Cas no 2567503-29-9 (Methyl 1-(piperidin-4-yl)azetidine-3-carboxylate)

• Product Name: Methyl 1-(piperidin-4-yl)azetidine-3-carboxylate
• CAS No: 2567503-29-9
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• MDL: MFCD30295538
• CID: 5656375
• PubChem ID: 156620432
• Update Time: 2025-08-01

Methyl 1-(piperidin-4-yl)azetidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27686749
• 2567503-29-9
• methyl 1-(piperidin-4-yl)azetidine-3-carboxylate
• Methyl 1-(piperidin-4-yl)azetidine-3-carboxylate

• MDL： MFCD30295538
• Inchi： 1S/C10H18N2O2/c1-14-10(13)8-6-12(7-8)9-2-4-11-5-3-9/h8-9,11H,2-7H2,1H3
• InChI Key： PFWKSLKJPWSYAI-UHFFFAOYSA-N
• SMILES： O(C)C(C1CN(C1)C1CCNCC1)=O

Computed Properties

• Exact Mass: 198.136827821g/mol
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on Methyl 1-(piperidin-4-yl)azetidine-3-carboxylate

Professional Introduction of Methyl 1-(piperidin-4-yl)azetidine-3-carboxylate (CAS No. 2567503-29-9)

The compound Methyl 1-(piperidin-4-yl)azetidine-3-carboxylate, identified by the CAS number 2567503-29-9, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of azetidines, which are four-membered ring structures with one nitrogen atom. The presence of the piperidine ring and the methyl ester group in its structure contributes to its unique chemical properties and potential applications in medicinal chemistry.

Recent studies have highlighted the importance of azetidine derivatives in the development of bioactive compounds. The Methyl 1-(piperidin-4-yl)azetidine-3-carboxylate structure has been found to exhibit promising pharmacological properties, particularly in terms of its ability to interact with various biological targets. Researchers have explored its potential as a lead compound for developing new drugs targeting central nervous system disorders, inflammation, and other therapeutic areas.

The synthesis of Methyl 1-(piperidin-4-yl)azetidine-3-carboxylate involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. One of the most efficient methods reported in recent literature involves the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining high yields. This approach has been optimized to ensure scalability, making it suitable for both academic research and industrial production.

In terms of pharmacokinetics, studies have shown that Methyl 1-(piperidin-4-yl)azetidine-3-carboxylate exhibits favorable absorption profiles in preclinical models. Its ability to cross biological membranes efficiently suggests potential for oral administration, a critical factor in drug development. Additionally, preliminary toxicity studies indicate that this compound has a relatively low toxicity profile, further supporting its suitability as a drug candidate.

The structural versatility of Methyl 1-(piperidin-4-yil)azetidine-3-carboxylate allows for further functionalization to explore its therapeutic potential. Researchers have investigated various substitution patterns on both the azetidine and piperidine rings, leading to the discovery of analogs with enhanced bioactivity. These findings underscore the importance of structural modifications in optimizing drug candidates for specific therapeutic applications.

In conclusion, Methyl 1-(piperidin -4 -yil)azetidine -3 -carboxy late (CAS No. 2567503 -29 -9) represents a valuable compound in contemporary medicinal chemistry research. Its unique structure, combined with promising pharmacological properties, positions it as a strong candidate for further development into clinically relevant drugs. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is expected to play an increasingly important role in advancing drug discovery efforts.